Cas no 1932455-97-4 ((2R,3R)-3-methoxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,3R)-3-methoxypyrrolidine-2-carboxylic acid
• CAS No: 1932455-97-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5104515
• Update Time: 2026-03-03

(2R,3R)-3-methoxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-methoxypyrrolidine-2-carboxylic acid
• D-Proline, 3-methoxy-, (3R)-

• Inchi： 1S/C6H11NO3/c1-10-4-2-3-7-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： NIKRPQUOBKTPNA-RFZPGFLSSA-N
• SMILES： C(O)(=O)[C@H]1[C@H](OC)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,3R)-3-methoxypyrrolidine-2-carboxylic acid

Introduction to (2R,3R)-3-methoxypyrrolidine-2-carboxylic Acid (CAS No. 1932455-97-4)

(2R,3R-3-methoxypyrrolidine-2-carboxylic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and chemical properties. With a CAS number of 1932455-97-4, this compound has garnered attention for its potential applications in drug development and medicinal chemistry. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those involving chiral centers and functional groups that are critical for biological activity.

The compound belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their role in various biological processes and pharmaceutical applications. The specific stereochemistry of (2R,3R-3-methoxypyrrolidine-2-carboxylic acid) is particularly noteworthy, as it influences the compound's interactions with biological targets. This stereochemical purity is often essential for achieving the desired pharmacological effects, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis. (2R,3R-3-methoxypyrrolidine-2-carboxylic acid) has shown potential in this area due to its ability to induce specific stereoselectivity in chemical reactions. This property is particularly valuable in the synthesis of enantiomerically pure drugs, where even small deviations in stereochemistry can significantly impact efficacy and safety.

The carboxylic acid functionality at the 2-position and the methoxy group at the 3-position of (3-methoxypyrrolidine-2-carboxylic acid) contribute to its versatility as a building block in organic synthesis. These functional groups can be readily modified through various chemical transformations, allowing for the creation of a wide range of derivatives with tailored properties. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. For instance, compounds with similar structural motifs have been explored as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The stereochemical configuration of (2R,3R-3-methoxypyrrolidine-2-carboxylic acid) may play a key role in modulating enzyme activity, making it a subject of intense research interest.

The synthesis of (2R,3R-3-methoxypyrrolidine-2-carboxylic acid) involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and enantiomeric purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is essential for large-scale applications in pharmaceutical manufacturing.

In addition to its synthetic utility, (3-methoxypyrrolidine-2-carboxylic acid) has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit properties such as receptor binding affinity and enzyme inhibition. These findings underscore the importance of exploring its pharmacological profile further.

The development of new drugs often relies on innovative approaches to molecular design and synthesis. (2R,3R-3-methoxypyrrolidine-2-carboxylic acid) represents a promising example of how structural features can be leveraged to create compounds with specific biological functions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.

The chemical properties of (3-methoxypyrrolidine-2-carboxylic acid) also make it a valuable tool for studying fundamental aspects of molecular recognition and interactions. By understanding how this compound interacts with biological targets, researchers can gain insights into broader principles that govern drug-receptor binding and efficacy.

In conclusion, (2R,3R-3-methoxypyrrolidine-2-carboxylic acid) (CAS No. 1932455-97-4) is a versatile and intriguing compound with significant potential in pharmaceutical chemistry. Its unique stereochemistry, functional groups, and synthetic accessibility make it a valuable asset in the quest for new therapeutic agents. As research progresses, this compound is expected to contribute further to our understanding of drug design and development.